8-(hydroxymethyl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]me thyl]-1,5,7,9-tetrazabicyclo[
8-(hydroxymethyl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]me thyl]-1,5,7,9-tetrazabicyclo[
Brand Name:
Vulcanchem
CAS No.:
168152-84-9
VCID:
VC0066223
InChI:
InChI=1S/C23H22N8O2/c1-2-5-19-18(22(33)25-23-24-20(13-32)28-31(19)23)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)21-26-29-30-27-21/h3-4,6-11,32H,2,5,12-13H2,1H3,(H,24,25,28,33)(H,26,27,29,30)
SMILES:
CCCC1=C(C(=O)N=C2N1NC(=N2)CO)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula:
C23H22N8O2
Molecular Weight:
442.5 g/mol
8-(hydroxymethyl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]me thyl]-1,5,7,9-tetrazabicyclo[
CAS No.: 168152-84-9
Main Products
VCID: VC0066223
Molecular Formula: C23H22N8O2
Molecular Weight: 442.5 g/mol
![8-(hydroxymethyl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]me thyl]-1,5,7,9-tetrazabicyclo[ - 168152-84-9](/images/no_structure.jpg)
| CAS No. | 168152-84-9 |
|---|---|
| Product Name | 8-(hydroxymethyl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]me thyl]-1,5,7,9-tetrazabicyclo[ |
| Molecular Formula | C23H22N8O2 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | 2-(hydroxymethyl)-7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one |
| Standard InChI | InChI=1S/C23H22N8O2/c1-2-5-19-18(22(33)25-23-24-20(13-32)28-31(19)23)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)21-26-29-30-27-21/h3-4,6-11,32H,2,5,12-13H2,1H3,(H,24,25,28,33)(H,26,27,29,30) |
| Standard InChIKey | JAORJSKECDGATP-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)CO)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)CO)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| Canonical SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)CO)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| PubChem Compound | 3074921 |
| Last Modified | Nov 09 2021 |
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